Cas no 1270091-83-2 ((3R)-3-AMINO-3-(4-BROMOTHIOPHEN-2-YL)PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-(4-BROMOTHIOPHEN-2-YL)PROPANOIC ACID
• CAS No: 1270091-83-2
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 5589623
• PubChem ID: 40418843
• Update Time: 2025-05-20

(3R)-3-AMINO-3-(4-BROMOTHIOPHEN-2-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(4-BROMOTHIOPHEN-2-YL)PROPANOIC ACID
• 2-Thiophenepropanoic acid, β-amino-4-bromo-, (βR)-
• AKOS010393205
• 1270091-83-2
• (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoicacid
• EN300-1287529

• Inchi： 1S/C7H8BrNO2S/c8-4-1-6(12-3-4)5(9)2-7(10)11/h1,3,5H,2,9H2,(H,10,11)/t5-/m1/s1
• InChI Key： NOOFILCZCFLGBV-RXMQYKEDSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1SC=C(Br)C=1

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.743±0.06 g/cm3(Predicted)
• Boiling Point: 382.3±42.0 °C(Predicted)
• pka: 3.23±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-AMINO-3-(4-BROMOTHIOPHEN-2-YL)PROPANOIC ACID

(3R)-3-AMINO-3-(4-BROMOTHIOPHEN-2-YL)PROPANOIC ACID: A Comprehensive Overview

The compound with CAS No. 1270091-83-2, commonly referred to as (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable subject for both academic research and potential therapeutic applications.

The molecular structure of (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoic acid is notable for its chiral center at the third carbon atom, which is attached to an amino group (-NH₂), a thiophene ring substituted with a bromine atom, and a carboxylic acid group (-COOH). The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and plays a crucial role in its reactivity and biological activity. The presence of the bromine substituent further enhances the molecule's chemical diversity, making it an interesting candidate for various synthetic transformations.

Recent studies have focused on the synthesis and characterization of (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoic acid, with particular emphasis on its stereochemical properties. Researchers have employed advanced techniques such as X-ray crystallography to determine the absolute configuration of the chiral center, which is critical for understanding the molecule's interactions with biological systems. These findings have provided valuable insights into the relationship between the compound's structure and its pharmacological effects.

In terms of biological activity, (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoic acid has been investigated for its potential as a ligand in drug design. The compound's ability to interact with specific protein targets has been explored through molecular docking studies and in vitro assays. Preliminary results suggest that it may exhibit modulatory effects on key enzymes or receptors involved in various physiological processes, making it a promising lead compound for further drug development.

The synthesis of (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoic acid involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. One common approach involves the alkylation of a thiophene derivative followed by amino group introduction and subsequent oxidation to form the carboxylic acid group. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired R configuration at the chiral center.

From an analytical standpoint, (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoic acid has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed the compound's purity and structural integrity, providing a solid foundation for further research.

In conclusion, (3R)-3-amino-3-(4-bromothiophen-2-yl)propanoic acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address specific scientific questions or therapeutic needs. With ongoing research exploring its biological activity and potential applications, this compound continues to be an area of active investigation in contemporary chemistry.